Cas no 769-69-7 (4,1-Benzothiazepine)

• Product Name: 4,1-Benzothiazepine
• CAS No: 769-69-7
• MF: C₉H₇NS
• MW: 161.223580598831
• CID: 4180761
• PubChem ID: 23290975
• Update Time: 2025-04-24

4,1-Benzothiazepine Chemical and Physical Properties

Names and Identifiers

• 4,1-Benzothiazepine
• DTXSID101315746
• SCHEMBL5934901
• 769-69-7

• Inchi： 1S/C9H7NS/c1-2-4-9-8(3-1)7-11-6-5-10-9/h1-7H
• InChI Key： IIFAAUCAJOOMJH-UHFFFAOYSA-N
• SMILES： S1C=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 161.02992040g/mol
• Monoisotopic Mass: 161.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazepines Para thiazepines